Litmus
Overview
Description
Litmus is a mixture of colored organic compounds obtained from several species of lichens, particularly Lecanora tartarea and Roccella tinctorum . It is used as an indicator of whether a substance is an acid or a base . In acidic solutions, this compound turns red, and in alkaline solutions, it turns blue .
Synthesis Analysis
The colored components of this compound are produced by treating the lichens with ammonia, potash, and lime in the presence of air . By 1840, this compound had been partially separated into several substances named azolitmin, erythrolitmin, spaniolitmin, and erythrolein . These are apparently mixtures of closely related compounds that were identified in 1961 as derivatives of the heterocyclic compound phenoxazine .Molecular Structure Analysis
The principal constituent of this compound has an average molecular mass of 3300 . Acid-base indicators on this compound owe their properties to a 7-hydroxyphenoxazone chromophore .Chemical Reactions Analysis
This compound changes color in response to the pH of the solution it is in. In acidic solutions (pH less than 7), this compound turns red, and in alkaline or basic solutions (pH greater than 7), it turns blue . The color change occurs over the pH range 4.5–8.3 at 25 °C (77 °F) .Physical And Chemical Properties Analysis
This compound is a water-soluble mixture of different dyes extracted from lichens . It is often absorbed onto filter paper to produce one of the oldest forms of pH indicator . It changes color in response to the pH of the solution it is in .Scientific Research Applications
Ultrasound Therapy in Soft Tissue Healing
Low Intensity Therapeutic Ultrasound (LITUS) has been explored extensively for its potential in facilitating the healing of soft tissues, including tendons, skeletal muscles, ligaments, and tendon-bone junctions. Research indicates that LITUS can significantly enhance tendon healing by improving tensile strength and collagen alignment. Additionally, for skeletal muscle and ligament injuries, LITUS has been shown to increase cell proliferation during myoregeneration and enhance tissue biomechanics, including ultimate load, stiffness, and energy absorption. The application of LITUS in tendon-bone junction healing has also been reported to improve tissue function, providing a substantial body of scientific evidence supporting its use in treating soft tissue injuries and improving outcomes for musculoskeletal injuries and post-operative recovery (Best et al., 2016).
Litmus Test for Feeding Tube Verification in Infants
In the clinical setting, the this compound paper test has been utilized for verifying feeding tube placement in infants, providing a research-based method to complement visual inspection. This observational study involved nurses performing this compound tests on a sample of 60 infants with various gestational ages. The presence or absence of aspirates, along with the volumes and this compound test reactions, were recorded. The study found a high ratio of positive this compound reactions across all maturational levels, supporting the bedside use of pH analysis in gastric aspirates for feeding tube location verification (Nyqvist et al., 2005).
This compound Test for Bacterial Detection
Recent advancements have led to the development of a this compound test for bacterial detection, leveraging a bacterium-specific RNA-cleaving DNAzyme to recognize target bacteria and control the activity of urease. This innovative approach utilizes magnetic beads immobilized with a DNAzyme-urease conjugate, where the presence of bacteria in a sample leads to the release of urease. The urease then hydrolyzes urea into ammonia, causing a pH increase that can be detected using a classic this compound test. This method offers a simple, cost-effective, and broadly adaptable solution for bacterial detection, especially suitable for field applications in resource-limited settings (Tram et al., 2016).
Mechanism of Action
Target of Action
Litmus is a water-soluble mixture of different dyes extracted from lichens . The primary targets of this compound are substances that can alter the pH of a solution. It is used to test whether a solution is acidic or basic .
Mode of Action
The mode of action of this compound is based on its color-changing properties in response to the pH of the solution it comes into contact with . In an acidic medium, blue this compound paper turns red, while in a basic or alkaline medium, red this compound paper turns blue . This color change is due to the interaction of the this compound dye with hydrogen or hydroxide ions present in the solution .
Biochemical Pathways
Instead, it acts as a pH indicator, providing a visual representation of the acidity or alkalinity of a solution .
Pharmacokinetics
Instead, this compound acts externally as a diagnostic tool to indicate the pH of a solution .
Result of Action
The result of this compound action is a visible color change that indicates the pH of the solution it is in contact with. This color change allows for the classification of a solution as acidic (red), neutral (purple), or basic (blue) .
Action Environment
The action of this compound is influenced by the pH of the environment it is in The presence of acidic or basic substances in the solution will trigger a color change in the this compound. Additionally, temperature can affect the color change in this compound, with the optimal temperature for a clear color change being around 25°C (77°F) .
Biochemical Analysis
Biochemical Properties
Litmus plays a crucial role in biochemical reactions as a pH indicator. It interacts with various enzymes, proteins, and other biomolecules that alter the pH of their environment. For instance, in the this compound milk test, this compound interacts with lactose, casein, and other milk substrates. The enzymatic activity of bacteria on these substrates leads to changes in pH, which are indicated by the color change of this compound .
Cellular Effects
This compound influences cellular processes by indicating changes in the pH of the environment. In microbiological assays, the color change of this compound can signal the metabolic activity of cells, such as fermentation or proteolysis. For example, during lactose fermentation by bacteria, the production of acid lowers the pH, turning this compound pink . This change can affect cell signaling pathways, gene expression, and cellular metabolism by altering the local pH environment.
Molecular Mechanism
The molecular mechanism of this compound involves its function as a pH indicator. This compound contains azolitmin, which undergoes structural changes in response to pH variations. In acidic conditions, azolitmin is protonated, resulting in a red color, while in alkaline conditions, it is deprotonated, leading to a blue color . These structural changes are reversible and allow this compound to indicate pH changes effectively.
Temporal Effects in Laboratory Settings
Over time, the effects of this compound in laboratory settings can vary based on its stability and degradation. This compound is generally stable under standard laboratory conditions, but prolonged exposure to light and air can lead to degradation and loss of color intensity. In in vitro studies, the color change of this compound can be observed over several days, providing insights into the metabolic activity of microorganisms .
Metabolic Pathways
This compound itself is not directly involved in metabolic pathways but serves as an indicator of metabolic activity. In the this compound milk test, the metabolic pathways of lactose fermentation and casein hydrolysis by bacteria result in pH changes that are indicated by this compound . These pathways involve enzymes such as lactase and proteases, which produce acidic or alkaline byproducts that alter the pH.
Transport and Distribution
This compound is distributed evenly in aqueous solutions and does not require specific transport mechanisms within cells. In microbiological assays, this compound is incorporated into the medium, where it interacts with the metabolic byproducts of microorganisms. Its distribution within the medium allows for uniform pH indication throughout the assay .
Subcellular Localization
This compound does not have specific subcellular localization, as it functions extracellularly in the medium. Its activity is based on its interaction with the extracellular environment and the metabolic byproducts produced by cells. The color change of this compound provides a visual indication of pH changes in the surrounding medium .
properties
| { "Design of the Synthesis Pathway": "The synthesis of Litmus can be achieved through a two-step process involving the oxidation of 7-hydroxy-3H-phenoxazin-3-one to form 7,7'-dibromo-5,5'-diiodo-3,3'-dinitrophenoxazin-3-one, followed by the reaction of this intermediate with ammonia to form Litmus.", "Starting Materials": [ "7-hydroxy-3H-phenoxazin-3-one", "Bromine", "Iodine", "Nitric acid", "Ammonia" ], "Reaction": [ "Step 1: 7-hydroxy-3H-phenoxazin-3-one is dissolved in a mixture of concentrated nitric acid and sulfuric acid. Bromine and iodine are added dropwise to the solution with stirring until the solution turns dark brown. The reaction mixture is then heated to 60-70°C for 2-3 hours to complete the oxidation reaction. The resulting 7,7'-dibromo-5,5'-diiodo-3,3'-dinitrophenoxazin-3-one is obtained as a dark brown solid.", "Step 2: The 7,7'-dibromo-5,5'-diiodo-3,3'-dinitrophenoxazin-3-one is dissolved in concentrated ammonia and heated to 60-70°C for 2-3 hours. The reaction mixture is then cooled and filtered to obtain Litmus as a blue solid." ] } | |
CAS RN |
1393-92-6 |
Molecular Formula |
n.a. |
Molecular Weight |
0 |
Origin of Product |
United States |
Q & A
A: Litmus is a mixture of different dye compounds extracted from lichens. [] These dyes, primarily azolitmin and orcein, possess chromophore groups that undergo structural changes depending on the pH of the solution. [] In acidic conditions (high hydrogen ion concentration), the chromophore structure changes, resulting in a red color. [, ] In basic conditions (low hydrogen ion concentration), a different structural change leads to a blue color. [, ]
A: While this compound paper indicates whether a solution is acidic or basic, it does not provide a precise measurement of pH or the strength of the acid or base. [] The color change is a qualitative rather than a quantitative indication.
A: Researchers have used UV-Vis, FTIR, and 1H NMR spectroscopy to analyze isolated compounds from rosella flowers, which exhibit similar indicator properties to this compound. [] These techniques can identify functional groups and structural characteristics of individual dye components.
A: this compound paper is created by treating filter paper with a solution containing this compound extract. [, , ] The paper absorbs the dye, allowing it to come into contact with solutions and change color based on their pH.
A: Several factors can influence the accuracy of this compound paper, including:* Difficulty matching the paper color with the scale colors. []* Drying of the paper, leading to darker colors. []* Small tear film samples hindering color matching. []* Large tear film samples washing away pigment. []* Quick measurements after irrigation resulting in falsely neutral pH. []* Use of faulty or inappropriate materials. []
A: Yes, extracts from rosella flowers (Hibiscus sabdariffa) have been investigated as potential alternatives to this compound indicators, demonstrating similar color change properties in response to pH changes. []
ANone: this compound itself is not typically used for its catalytic properties. Its primary function is as a pH indicator.
ANone: These aspects are not directly relevant to the provided research on this compound, which focuses on its use as a pH indicator.
A: this compound has been used as a pH indicator for centuries. [] While its use dates back to at least the 14th century, there is evidence suggesting the use of lichen dyes, potentially including this compound, in textiles dating back to the Roman Iron Age and Viking Age. []
A: this compound paper finds applications in various disciplines, including:* Education: It is a fundamental tool for teaching acid-base chemistry concepts. []* Medicine: It aids in assessing the pH of bodily fluids like tears, particularly in cases of chemical eye injuries. []* Food Science: Researchers are exploring the use of this compound-incorporated films for detecting food spoilage. []
A: While simple and cost-effective, this compound paper provides a less precise pH measurement compared to electronic pH meters. [] It only indicates whether a solution is acidic or basic, without providing a numerical pH value.
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